4-(2-((2-((3-acetylphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-((5-methylfuran-2-yl)methyl)benzamide

• IUPAC Name: 4-[2-[2-(3-acetylanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-[(5-methylfuran-2-yl)methyl]benzamide
• InChI: InChI=1S/C26H24N4O4S/c1-17-6-11-23(34-17)15-28-25(33)19-7-9-22(10-8-19)30-13-12-27-26(30)35-16-24(32)29-21-5-3-4-20(14-21)18(2)31/h3-14H,15-16H2,1-2H3,(H,28,33)(H,29,32)
• InChI Key: UXEWHLZCTBDNHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CNC(=O)C2=CC=C(C=C2)N3C=CN=C3SCC(=O)NC4=CC=CC(=C4)C(=O)C
• Molecular Formula: C26H24N4O4S
• Molecular Weight: 488.6 g/mol
• CAS No.: 1207044-64-1

Description

4-(2-((2-((3-acetylphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-((5-methylfuran-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C26H24N4O4S and its molecular weight is 488.56. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Biological Studies

The study of crystal structures, including derivatives similar to the compound , helps in understanding the molecular configuration and potential interactions. For instance, derivatives like oxadiazole-2-thiones have been characterized by spectral studies and crystallography, aiding in understanding their molecular arrangements and potential biological activities, such as antioxidant and antibacterial properties (Karanth et al., 2019).

Anticancer Applications

Certain derivatives related to the compound, such as benzimidazole–thiazole derivatives, have been synthesized and evaluated for their potential as anticancer agents. Research has shown that these derivatives can exhibit promising activity against various cancer cell lines (Nofal et al., 2014).

Chemical Reactions and Synthesis

Research on compounds possessing adjacent nucleophilic centers, like thioamides and thioureas, can contribute to the synthesis of new chemical entities. These studies often lead to the discovery of compounds with potential pharmacological properties, expanding the chemical space for drug discovery (Acheson & Wallis, 1982).

Antiallergy Agents

N-substituted derivatives, similar to the compound , have been investigated for their potential as antiallergy agents. Such studies have led to the discovery of compounds more potent than existing drugs, indicating the relevance of this chemical class in therapeutic development (Hargrave et al., 1983).

Metabolic Inhibitors

Compounds structurally related to the one have been explored as metabolic inhibitors with potential anticonvulsant activity. This involves investigating their metabolic pathways, pharmacokinetics, and pharmacodynamics, providing insights into their mechanism of action and therapeutic potential (Robertson et al., 1987).